N-[(4-Fluorophenyl)methyl]-4-(5-methylpyrimidin-2-yl)oxypiperidine-1-carboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-4-(5-methylpyrimidin-2-yl)oxypiperidine-1-carboxamide
• InChI: InChI=1S/C18H21FN4O2/c1-13-10-20-17(21-11-13)25-16-6-8-23(9-7-16)18(24)22-12-14-2-4-15(19)5-3-14/h2-5,10-11,16H,6-9,12H2,1H3,(H,22,24)
• InChI Key: SQRPULPZNGASGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)OC2CCN(CC2)C(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C18H21FN4O2
• Molecular Weight: 344.4 g/mol

Description

N-[(4-Fluorophenyl)methyl]-4-(5-methylpyrimidin-2-yl)oxypiperidine-1-carboxamide is a chemical compound that has been extensively studied for its potential in the field of medicinal chemistry. This compound is also known as FMP-1 and has shown promising results in various scientific research applications.

Mechanism Of Action

FMP-1 works by targeting specific enzymes and receptors in the body. It has been found to inhibit the activity of certain enzymes and receptors that are involved in the growth and proliferation of cancer cells. FMP-1 has also been found to have neuroprotective effects by inhibiting the activity of enzymes and receptors that are involved in the development of Alzheimer's and Parkinson's disease.

Biochemical And Physiological Effects

FMP-1 has been found to have various biochemical and physiological effects on the body. It has been found to inhibit the activity of specific enzymes and receptors that are involved in the growth and proliferation of cancer cells. FMP-1 has also been found to have neuroprotective effects by inhibiting the activity of enzymes and receptors that are involved in the development of Alzheimer's and Parkinson's disease.

Advantages And Limitations For Lab Experiments

FMP-1 has several advantages for lab experiments. It is easy to synthesize and has shown promising results in various scientific research applications. However, FMP-1 has some limitations for lab experiments. It is relatively expensive to synthesize and requires specialized equipment and expertise to handle.

Future Directions

There are several future directions for the study of FMP-1. One future direction is to further investigate its potential in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another future direction is to explore its potential as a drug delivery system for targeted drug delivery. Additionally, further studies can be conducted to optimize the synthesis method of FMP-1 and to develop more efficient and cost-effective methods of synthesis.

Synthesis Methods

The synthesis of FMP-1 involves the reaction of 4-fluorobenzylamine with 5-methyl-2-chloropyrimidine in the presence of a base to form the intermediate N-(4-fluorobenzyl)-5-methyl-2-chloropyrimidin-4-amine. This intermediate is then coupled with 1-piperidinecarboxylic acid, 4-(2,4-dimethoxyphenyl)-2,6-dimethylpyridine, and diisopropylcarbodiimide to form the final product, N-[(4-Fluorophenyl)methyl]-4-(5-methylpyrimidin-2-yl)oxypiperidine-1-carboxamide.

Scientific Research Applications

FMP-1 has been extensively studied for its potential in the field of medicinal chemistry. It has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. FMP-1 has been found to inhibit the growth of cancer cells by targeting specific enzymes and receptors. It has also been found to have neuroprotective effects in the treatment of Alzheimer's and Parkinson's disease.